Cas no 1187446-11-2 (2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide)

• Product Name: 2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide
• CAS No: 1187446-11-2
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 5215917
• PubChem ID: 43547719
• Update Time: 2025-10-23

2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide
• Pentanamide, 2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methyl-

• Inchi： 1S/C11H20N4O/c1-5-6(2)9(12)11(16)13-10-7(3)14-15-8(10)4/h6,9H,5,12H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key： IHYQDPXVEPWOIX-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)CC)N)NC1C(C)=NNC=1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• XLogP3: 1
• Topological Polar Surface Area: 83.8

Additional information on 2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide

Introduction to 2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide (CAS No. 1187446-11-2)

2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide is a specialized organic compound with a molecular structure that combines a pyrazole moiety with an amide functional group. This compound, identified by its CAS number 1187446-11-2, has garnered attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of a 3,5-dimethyl-1H-pyrazol-4-yl substituent and a 3-methylpentanamide backbone suggests a compound with diverse chemical reactivity and potential applications in drug discovery and synthesis.

The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its role in medicinal chemistry. Pyrazole derivatives exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The dimethylation at the 3 and 5 positions of the pyrazole ring enhances its stability and influences its electronic properties, making it an attractive scaffold for further functionalization. The amide group in the 2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide structure introduces additional reactivity, allowing for further derivatization and modification to tailor its biological profile.

In recent years, there has been significant interest in developing novel compounds with enhanced pharmacological properties. The 2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide molecule represents a promising candidate for such studies due to its structural complexity and the potential for multiple interactions with biological targets. Researchers have been exploring its interactions with enzymes and receptors, aiming to identify new therapeutic applications.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The pyrazole moiety can interact with heme-containing enzymes, such as cytochrome P450s, which are involved in numerous metabolic pathways. Additionally, the amide group can participate in hydrogen bonding interactions, which are crucial for binding affinity and specificity. These features make 2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide a valuable tool for studying enzyme mechanisms and developing new inhibitors or activators.

Recent studies have also highlighted the compound's potential in addressing inflammatory diseases. Inflammation is a complex biological process involving multiple pathways and mediators. The ability of 2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide to interact with inflammatory mediators has been explored in preclinical models. These studies suggest that the compound may have anti-inflammatory effects by modulating key signaling pathways involved in inflammation.

The synthesis of 2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the pyrazole ring typically involves condensation reactions between hydrazine derivatives and α-haloketones or α-bromoaldehydes. Subsequent functionalization steps, such as methylation and amide bond formation, further refine the molecular structure.

In conclusion, 2-amino-N-(3,5-dimethyl-1H-pyrazol-4-yl)-3-methylpentanamide (CAS No. 1187446-11-2) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for drug discovery, with applications ranging from enzyme inhibition to anti-inflammatory therapy. Further research is warranted to fully elucidate its biological activities and explore its therapeutic potential.